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Compound of Interest

Compound Name: TES-d15

Cat. No.: B12297144 Get Quote

Technical Support Center: TES-d15
Important Note for Users: The information provided in this technical support center is based on

the publicly available information for the "Farnsworth D-15 test," a method for assessing color

vision deficiency. The initial query for "TES-d15" did not yield a specific chemical compound or

analytical reagent. If "TES-d15" refers to a different proprietary substance, please use the

specific product documentation provided by the manufacturer.

Frequently Asked Questions (FAQs)
Q1: What is the Farnsworth D-15 test?

The Farnsworth D-15 test is a color arrangement test used to screen for color vision

deficiencies, also known as color blindness.[1][2] It is not an analytical instrument or a chemical

reagent used in laboratory research for drug development. The test consists of a set of colored

caps that the subject must arrange in order based on hue.

Q2: Can the Farnsworth D-15 test be used with analytical instruments?

The Farnsworth D-15 test is a manual, visual test and is not designed to be compatible with

analytical instruments such as mass spectrometers, HPLCs, or NMR spectrometers. Its

purpose is to assess human color perception, not to be analyzed by other instruments.
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Since "TES-d15" is identified as the Farnsworth D-15 color vision test, troubleshooting would

relate to the administration and interpretation of the test itself, rather than its compatibility with

analytical instruments.

Problem Possible Cause Solution

Inconsistent test results
Improper lighting conditions

during the test.

Ensure the test is administered

under standardized daylight

illumination.

Fatigue or inattention of the

subject.

Allow the subject to rest before

re-administering the test.

Difficulty in interpreting the

results

Lack of familiarity with the

scoring method.

Refer to the official test manual

for detailed instructions on

scoring and interpretation.

The subject may have a

significant color vision

deficiency.

Recommend a more

comprehensive color vision

test, such as the Farnsworth

Munsell 100 Hue Test.[3]

Experimental Protocols
The "experimental protocol" for the Farnsworth D-15 test is the standardized procedure for

administering the test to a subject.

Objective: To screen for congenital and acquired color vision defects.

Materials:

Farnsworth D-15 test kit (including 15 colored caps and a reference cap)

Standardized daylight illumination source

Procedure:

Setup: Arrange the colored caps in a random order on a neutral-colored surface under the

standardized light source.
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Instructions: Instruct the subject to arrange the caps in sequential order of color, starting from

the fixed reference cap.

Performance: Allow the subject to complete the arrangement without time constraints.

Scoring: Once the subject has finished, turn the cap tray over to view the numbered bottoms

of the caps. Record the order in which the caps were placed.

Interpretation: Plot the recorded order on a D-15 scoring sheet. The pattern of crossings

indicates the type and severity of the color vision deficiency.

Logical Relationships in Color Vision Testing
The following diagram illustrates the typical workflow for assessing color vision, starting from an

initial screening test like the D-15.
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Caption: Workflow for color vision deficiency assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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